Cas no 551920-99-1 (1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE)

• Product Name: 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE
• CAS No: 551920-99-1
• MF: C₂₀H₁₉F₃N₄O
• MW: 388.386274576187
• CID: 5270831
• Update Time: 2025-06-12

1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE
• AKOS BB-3302
• 1-(4-phenylpiperazin-1-yl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one
• Ethanone, 1-(4-phenyl-1-piperazinyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]-

• Inchi： 1S/C20H19F3N4O/c21-20(22,23)19-24-16-8-4-5-9-17(16)27(19)14-18(28)26-12-10-25(11-13-26)15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key： SORKHYRULMNRLK-UHFFFAOYSA-N
• SMILES： C1N(C2C=CC=CC=2)CCN(C(CN2C(C(F)(F)F)=NC3C2=CC=CC=3)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE

Comprehensive Overview of 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE (CAS No. 551920-99-1)

1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE (CAS No. 551920-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its phenylpiperazine and benzimidazole moieties, is often explored for its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Researchers are increasingly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The molecular structure of 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE combines a trifluoromethyl group with a benzimidazole core, enhancing its lipophilicity and metabolic stability. These properties are critical for drug development, as they influence bioavailability and blood-brain barrier penetration. Recent studies highlight its potential role in addressing neurodegenerative diseases, a topic of high interest in 2024 due to the global rise in aging populations and the search for innovative treatments for conditions like Alzheimer's and Parkinson's disease.

In the realm of medicinal chemistry, this compound is frequently discussed alongside keywords such as "GPCR ligands", "kinase inhibitors", and "small molecule therapeutics". Its piperazine moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting dopamine and serotonin receptors. This aligns with current trends in precision medicine, where researchers aim to design compounds with high selectivity and minimal side effects. The inclusion of a trifluoromethyl group further enhances its binding affinity, making it a subject of interest in fragment-based drug discovery.

From a synthetic perspective, 551920-99-1 presents challenges and opportunities for organic chemists. The benzimidazole ring system requires careful optimization to achieve high yields and purity, while the trifluoromethyl substitution demands specialized reagents like Umemoto's reagent or Togni's reagent. These synthetic hurdles are often explored in academic and industrial settings, with publications frequently citing green chemistry approaches to reduce environmental impact—a hot topic in 2024 as sustainability gains prominence in pharmaceutical manufacturing.

The compound's potential applications extend beyond CNS disorders. Recent patent filings suggest investigations into its use for inflammatory conditions and autoimmune diseases, leveraging its ability to modulate cytokine production. This versatility makes it a valuable candidate for drug repurposing, a strategy gaining traction due to its cost-effectiveness and accelerated development timelines. Additionally, its fluorinated structure aligns with the growing demand for PET imaging probes, where 18F-labeled analogs could be developed for diagnostic purposes.

For researchers and industry professionals, understanding the physicochemical properties of 1-(4-PHENYLPIPERAZINO)-2-[2-(TRIFLUOROMETHYL)-1H-1,3-BENZIMIDAZOL-1-YL]-1-ETHANONE is crucial. Its logP value, solubility, and stability under physiological conditions are frequently queried in databases like PubChem and Reaxys. These parameters are essential for formulation scientists working on oral bioavailability improvements or nanoparticle delivery systems—another trending area in 2024 as nanotechnology revolutionizes drug delivery.

In conclusion, CAS No. 551920-99-1 represents a compelling case study in modern drug discovery. Its multifaceted applications, from neurology to immunology, combined with its synthetic complexity, make it a subject of enduring interest. As the scientific community continues to explore its potential, this compound may well emerge as a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.